molecular formula C10H11Cl3N2O B6156260 4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride CAS No. 1177348-50-3

4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride

Cat. No. B6156260
CAS RN: 1177348-50-3
M. Wt: 281.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride” is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle . This type of structure is widely used by medicinal chemists to create compounds for the treatment of human diseases . The compound is categorized as a cathinone .


Synthesis Analysis

The synthesis of pyrrolidine derivatives can be achieved through two main strategies: ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . The stereogenicity of carbons in the pyrrolidine ring is a significant feature, and different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .


Molecular Structure Analysis

The molecular structure of “4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride” includes a pyrrolidine ring, which is a five-membered nitrogen heterocycle . The structure also includes a 3,4-dichlorophenyl group and an amino group .


Chemical Reactions Analysis

Pyrrolidine derivatives, including “4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride”, can undergo various chemical reactions. These reactions can be influenced by steric factors, and the structure–activity relationship (SAR) of the compounds can be investigated .

Future Directions

Pyrrolidine derivatives, including “4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride”, have potential for future research due to their diverse biological activities . They can be used for the future development of novel compounds active against different infections and diseases .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride involves the reaction of 3,4-dichlorophenylacetonitrile with ethyl acetoacetate to form 3,4-dichlorophenylpyrrolidine-2,4-dione. This intermediate is then reacted with ammonia to form 4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one, which is subsequently converted to its hydrochloride salt form using hydrochloric acid.", "Starting Materials": [ "3,4-dichlorophenylacetonitrile", "ethyl acetoacetate", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: 3,4-dichlorophenylacetonitrile is reacted with ethyl acetoacetate in the presence of a base catalyst to form 3,4-dichlorophenylpyrrolidine-2,4-dione.", "Step 2: 3,4-dichlorophenylpyrrolidine-2,4-dione is reacted with ammonia in the presence of a reducing agent to form 4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one.", "Step 3: 4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one is converted to its hydrochloride salt form by reacting it with hydrochloric acid." ] }

CAS RN

1177348-50-3

Product Name

4-amino-1-(3,4-dichlorophenyl)pyrrolidin-2-one hydrochloride

Molecular Formula

C10H11Cl3N2O

Molecular Weight

281.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.